Cas no 3840-27-5 (2-(Chloromethyl)-1,4-dimethoxybenzene)

• Product Name: 2-(Chloromethyl)-1,4-dimethoxybenzene
• CAS No: 3840-27-5
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• MDL: MFCD00092195
• CID: 44524
• PubChem ID: 291194
• Update Time: 2025-11-01

2-(Chloromethyl)-1,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1,4-dimethoxybenzene
• 2,5-Dimethoxybenzyl chloride
• Toluene, a-chloro-2,5-dimethoxy-(6CI,7CI,8CI)
• 2,5-Methoxybenzyl chloride
• NSC 156147
• SCHEMBL1055293
• AS-45847
• DTXSID00303028
• MFCD00092195
• NSC-156147
• A824138
• NSC156147
• EN300-1261476
• NJBICLSFUUJIDH-UHFFFAOYSA-N
• AC-907/25125013
• CK2014
• 2-chloromethyl-1,4-dimethoxy-benzene
• AKOS000261557
• 3840-27-5
• FT-0635033
• Benzene, 2-(chloromethyl)-1,4-dimethoxy-
• 2-(chloromethyl)-1,4-dimethoxy-benzene
• 2,5-Dimethoxy benzyl chloride
• DB-020100

• MDL： MFCD00092195
• Inchi： 1S/C9H11ClO2/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-5H,6H2,1-2H3
• InChI Key： NJBICLSFUUJIDH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 186.04500
• Monoisotopic Mass: 186.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Density: 1.13
• Melting Point: 69 °C
• Boiling Point: 269.8°C at 760 mmHg
• Flash Point: 105.5°C
• Refractive Index: 1.509
• PSA: 18.46000
• LogP: 2.44260

2-(Chloromethyl)-1,4-dimethoxybenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT, LACHRYMATOR
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(Chloromethyl)-1,4-dimethoxybenzene

Compound CAS No 3840-27-5: 2-(Chloromethyl)-1,4-dimethoxybenzene

Compound CAS No 3840-27-5, also known as 2-(Chloromethyl)-1,4-dimethoxybenzene, is a versatile aromatic compound with significant applications in various fields of chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential for functionalization in diverse chemical systems.

The molecular structure of 2-(Chloromethyl)-1,4-dimethoxybenzene consists of a benzene ring substituted with a chloromethyl group at the ortho position and methoxy groups at the para positions. This arrangement imparts the molecule with a high degree of symmetry and electronic stability, making it an ideal candidate for further chemical modifications. The presence of the chloromethyl group introduces reactivity, enabling the compound to participate in nucleophilic substitution reactions, while the methoxy groups provide electron-donating effects that influence the overall electronic properties of the molecule.

Recent studies have highlighted the potential of CAS No 3840-27-5 in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with therapeutic potential. For instance, investigations into its ability to act as a precursor for synthesizing complex heterocyclic compounds have shown promising results in the context of anti-cancer drug design.

In addition to its role in medicinal chemistry, 2-(Chloromethyl)-1,4-dimethoxybenzene has also been studied for its applications in polymer science. The compound's ability to undergo controlled polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials hold potential for use in advanced composites and high-performance polymers.

The synthesis of CAS No 3840-27-5 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of 2-(Chloromethyl)-1,4-dimethoxybenzene. Understanding its persistence in natural environments is crucial for assessing its ecological impact and ensuring sustainable practices in its production and application.

In conclusion, CAS No 3840-27-5, or 2-(Chloromethyl)-1,4-dimethoxybenzene, stands out as a valuable compound with wide-ranging applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and materials science.